Cas no 22539-94-2 (2-Propanone, 1-(2-phenylethoxy)-)

• Product Name: 2-Propanone, 1-(2-phenylethoxy)-
• CAS No: 22539-94-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2836623
• PubChem ID: 12407544
• Update Time: 2024-03-01

2-Propanone, 1-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-phenylethoxy)-

• Inchi： 1S/C11H14O2/c1-10(12)9-13-8-7-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
• InChI Key： PCDVHXYTWHJEAO-UHFFFAOYSA-N
• SMILES： C(OCCC1=CC=CC=C1)C(=O)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives